Cas no 151361-87-4 (1-Ethynyl-3,5-difluorobenzene)

• Product Name: 1-Ethynyl-3,5-difluorobenzene
• CAS No: 151361-87-4
• MF: C₈H₄F₂
• MW: 138.114169120789
• MDL: MFCD04039982
• CID: 99565
• PubChem ID: 4206806
• Update Time: 2025-04-18

1-Ethynyl-3,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-3,5-difluorobenzene
• 1-ethynyl-3,5-difluoro-benzene
• 3,5-difluorophenylethyne
• Benzene,1-ethynyl-3,5-difluoro
• HCC(3,5-F2C6H3)
• 3,5-Difluorophenylacetylene
• [3,5-Difluorophenyl]ethyne
• 1-Ethynyl-3,5-fluorobenzene
• Benzene, 1-ethynyl-3,5-difluoro-
• 1-ETHYNYL-3 5-DIFLUOROBENZENE 97
• Benzene, 1-ethynyl-3,5-difluoro- (9CI)
• 1-Ethynyl-3,5-difluorobenzene 97%
• OTDGZDMGSFBZLI-UHFFFAOYSA-N
• Benzene,1-ethynyl-3,5-difluoro-
• SBB085995
• RP20403
• NE19601
• AB17470
• ST24038005
• A18231
• AKOS010651617
• 1-ETHYNYL-3 5-DIFLUOROBENZENE 97
• SCHEMBL314317
• MFCD04039982
• 151361-87-4
• J-008804
• SY064680
• 1-Ethynyl-3 pound not5-difluorobenzene
• CS-W019127
• E1352
• 1-Ethynyl-3,5-difluorobenzene, 97%
• DS-13345
• EN300-103705
• FT-0646925
• DTXSID40400843

• MDL： MFCD04039982
• Inchi： 1S/C8H4F2/c1-2-6-3-7(9)5-8(10)4-6/h1,3-5H
• InChI Key： OTDGZDMGSFBZLI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C#C)C=1)F

Computed Properties

• Exact Mass: 138.02800
• Monoisotopic Mass: 138.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.163 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 123-124 °C(lit.)
• Flash Point: Fahrenheit: 91.4 ° f
  Celsius: 33 ° c
  
• Refractive Index: n20/D 1.4910(lit.)
• PSA: 0.00000
• LogP: 1.94610
• Solubility: Not determined

1-Ethynyl-3,5-difluorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Safety Term：S16-26-36
• Risk Phrases：R10
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons